Finasteride acetate
Finasteride acetate
Finasteride (acetate) is an orally active testosterone 5-alpha-reductase inhibitor.Target: 5-alpha ReductaseApproved: 1992Finasteride (acetate) is the acetate salt of finasteride which is a synthetic 4-azasteroid antiandrogen compound, is a specific inhibitor of steroid Type II 5α-reductase, an intracellular enzyme that converts the androgen testosterone into 5α-dihydrotestosterone (DHT). Finasteride is used in the treatment of prostate cancer, benign prostatic hyperplasia, and androgenetic alopecia (male pattern baldness). In benign prostatic hyperplasia, finasteride inhibits 5alpha-reductase activity in epithelium for Ki of 10nM, significantly lower than in stroma (Ki = 33nM) [1].
Brand Name:
Vulcanchem
CAS No.:
222989-99-3
VCID:
VC0003932
InChI:
SMILES:
Molecular Formula:
C25H40N2O4
Molecular Weight:
432.6
Finasteride acetate
CAS No.: 222989-99-3
Inhibitors
VCID: VC0003932
Molecular Formula: C25H40N2O4
Molecular Weight: 432.6
CAS No. | 222989-99-3 |
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Product Name | Finasteride acetate |
Molecular Formula | C25H40N2O4 |
Molecular Weight | 432.6 |
Description | Finasteride (acetate) is an orally active testosterone 5-alpha-reductase inhibitor.Target: 5-alpha ReductaseApproved: 1992Finasteride (acetate) is the acetate salt of finasteride which is a synthetic 4-azasteroid antiandrogen compound, is a specific inhibitor of steroid Type II 5α-reductase, an intracellular enzyme that converts the androgen testosterone into 5α-dihydrotestosterone (DHT). Finasteride is used in the treatment of prostate cancer, benign prostatic hyperplasia, and androgenetic alopecia (male pattern baldness). In benign prostatic hyperplasia, finasteride inhibits 5alpha-reductase activity in epithelium for Ki of 10nM, significantly lower than in stroma (Ki = 33nM) [1]. |
Reference | [1]. Weisser, H. and M. Krieg, In vitro inhibition of androstenedione 5alpha-reduction by finasteride in epithelium and stroma of human benign prostatic hyperplasia. J Steroid Biochem Mol Biol, 1998. 67(1): p. 49-55. |
Last Modified | Aug 20 2021 |
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